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Compound of Interest

Compound Name: Aluminium bromide

Cat. No.: B8799272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of aluminum tribromide, a significant compound in

various chemical syntheses. It details its chemical properties, structure, and applications, with a

focus on data relevant to research and development.

Core Properties of Aluminum Tribromide
Aluminum tribromide, with the chemical formula AlBr₃, is a hygroscopic, colorless solid that is

sublimable.[1][2] It is a key Lewis acid used in a variety of chemical reactions. In its anhydrous

form, it appears as a white to yellowish-red lumpy solid with a pungent odor.[2]

Quantitative Data Summary
The following table summarizes the key quantitative properties of both the anhydrous and

hexahydrate forms of aluminum tribromide:
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Property
Anhydrous Aluminum
Tribromide

Aluminum Tribromide
Hexahydrate

Chemical Formula AlBr₃ AlBr₃·6H₂O

Molar Mass 266.694 g/mol [1][2][3][4] 374.785 g/mol [1][2]

Appearance White to pale yellow powder[1]

Density 3.2 g/cm³[1][2][4] 2.54 g/cm³[1][2]

Melting Point 97.5 °C[1][2][4] 93 °C[1][2]

Boiling Point 255 °C[2][3][4]

Molecular Structure and Forms
In the solid state, in non-coordinating solvents like carbon disulfide (CS₂), in its molten form,

and in the gaseous phase, aluminum tribromide predominantly exists as a dimer with the

formula Al₂Br₆.[1][3] This dimeric structure consists of two AlBr₄ tetrahedra sharing a common

edge. At high temperatures, these dimers can dissociate into the monomeric form, AlBr₃.[1][3]

The monomeric AlBr₃, which is observed in the vapor phase, has a trigonal planar geometry.[3]
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Caption: Equilibrium between monomeric (AlBr₃) and dimeric (Al₂Br₆) forms of aluminum

tribromide.
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Experimental Protocols
Synthesis of Aluminum Tribromide
A common laboratory synthesis of aluminum tribromide involves the direct reaction of aluminum

metal with hydrobromic acid or elemental bromine.

1. Reaction with Hydrobromic Acid:

This method produces the dimeric form of aluminum tribromide and hydrogen gas.

Reaction: 2 Al(s) + 6 HBr(aq) → Al₂Br₆(aq) + 3 H₂(g)[1][3]

Procedure:

Slowly add aluminum turnings or powder to a concentrated solution of hydrobromic acid in

a well-ventilated fume hood.

The reaction is exothermic and will produce hydrogen gas. Control the rate of addition to

prevent the reaction from becoming too vigorous.

Once the reaction is complete, the resulting solution can be carefully heated to evaporate

the water and obtain the solid aluminum tribromide. Due to its hygroscopic nature, this

final step must be performed under anhydrous conditions.

2. Direct Bromination:

This alternative synthesis involves the direct reaction of aluminum with liquid bromine.

Reaction: 2 Al(s) + 3 Br₂(l) → Al₂Br₆(s)[1][3][4]

Procedure:

This reaction is highly exothermic and should be performed with extreme caution in a

controlled environment.

Slowly add liquid bromine to aluminum powder or foil.

The reaction initiates, often vigorously, to form aluminum tribromide.
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The product is typically a yellowish or red-brown solid due to the presence of iron-

containing impurities.[1][3]

Chemical Reactions and Applications
Aluminum tribromide is a versatile Lewis acid, stronger than the more commonly used

aluminum chloride (Al₂Cl₆).[1] This property makes it a valuable catalyst in several organic

reactions.

Friedel-Crafts Alkylation
Aluminum tribromide is an effective catalyst for the Friedel-Crafts alkylation reaction, where an

alkyl group is added to an aromatic ring.[1]

Reaction Workflow:
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Caption: Generalized workflow for Friedel-Crafts alkylation using aluminum tribromide.

Other Reactions
Reaction with Carbon Tetrachloride: At 100 °C, aluminum tribromide reacts with carbon

tetrachloride to produce carbon tetrabromide and aluminum chloride.[1]

4 AlBr₃ + 3 CCl₄ → 4 AlCl₃ + 3 CBr₄[1]

Reaction with Phosgene: The reaction with phosgene yields carbonyl bromide and aluminum

chlorobromide.[1]

AlBr₃ + COCl₂ → COBr₂ + AlCl₂Br[1]
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Epoxide Ring Openings: It is used as a Lewis acid to promote the opening of epoxide rings.

[1]

Decomplexation of Dienes: It can be used to decomplex dienes from iron carbonyls.[1]

Safety and Handling
Aluminum tribromide is a corrosive substance that reacts vigorously with water in a hydrolyzing

reaction. It is harmful if swallowed or inhaled and causes severe skin burns and eye damage.

All handling should be conducted in a dry, well-ventilated area, and appropriate personal

protective equipment, including gloves and safety glasses, should be worn.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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